Cas no 21565-22-0 (Benzenamine,N-(2,4-dinitrophenyl)-2,4,6-trinitro-)

• Product Name: Benzenamine,N-(2,4-dinitrophenyl)-2,4,6-trinitro-
• CAS No: 21565-22-0
• MF: C₁₂H₆N₆O₁₀
• MW: 394.210241794586
• CID: 274827
• PubChem ID: 88946
• Update Time: 2025-04-19

Benzenamine,N-(2,4-dinitrophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2,4-dinitrophenyl)-2,4,6-trinitro-
• N-(2,4-Dinitrophenyl)-2,4,6-trinitroaniline
• EINECS 244-447-1
• NS00026902
• 21565-22-0
• DTXSID00175909

• Inchi： 1S/C12H6N6O10/c19-14(20)6-1-2-8(9(3-6)16(23)24)13-12-10(17(25)26)4-7(15(21)22)5-11(12)18(27)28/h1-5,13H
• InChI Key： VSGCEWSTFLCCNI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 394.01458
• Monoisotopic Mass: 394.01454041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• PSA: 227.73